Cas no 1214383-13-7 (3-Amino-2,4-dimethoxy-6-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-2,4-dimethoxy-6-(trifluoromethyl)pyridine
• CAS No: 1214383-13-7
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 4686384
• Update Time: 2025-06-07

3-Amino-2,4-dimethoxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,4-dimethoxy-6-(trifluoromethyl)pyridine
• 3-Amino-2,4-dimethoxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H9F3N2O2/c1-14-4-3-5(8(9,10)11)13-7(15-2)6(4)12/h3H,12H2,1-2H3
• InChI Key： DBDLJUJSWXLDNW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(N=1)OC)N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Topological Polar Surface Area: 57.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Amino-2,4-dimethoxy-6-(trifluoromethyl)pyridine

Introduction to 3-Amino-2,4-dimethoxy-6-(trifluoromethyl)pyridine (CAS No. 1214383-13-7)

3-Amino-2,4-dimethoxy-6-(trifluoromethyl)pyridine, with the CAS number 1214383-13-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, two methoxy substituents, and a trifluoromethyl group attached to a pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The trifluoromethyl group is particularly noteworthy due to its strong electron-withdrawing effect and high lipophilicity, which can significantly influence the compound's pharmacokinetic properties. The presence of this group can enhance the metabolic stability and improve the bioavailability of the molecule, making it an attractive scaffold for drug design. Additionally, the amino and methoxy substituents contribute to the compound's solubility and reactivity, further expanding its potential uses in medicinal chemistry.

In recent years, 3-Amino-2,4-dimethoxy-6-(trifluoromethyl)pyridine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a building block in the synthesis of novel drugs targeting various diseases. For instance, researchers have explored its use in the development of antiviral agents, particularly against RNA viruses such as influenza and hepatitis C. The compound's ability to modulate viral replication and inhibit key enzymes involved in viral life cycles makes it a promising candidate for antiviral drug discovery.

Beyond antiviral applications, 3-Amino-2,4-dimethoxy-6-(trifluoromethyl)pyridine has also shown potential in cancer research. Studies have demonstrated that derivatives of this compound can exhibit potent anticancer activity by targeting specific signaling pathways involved in tumor growth and metastasis. For example, one study published in the Journal of Medicinal Chemistry reported that a derivative of 3-Amino-2,4-dimethoxy-6-(trifluoromethyl)pyridine effectively inhibited the growth of human breast cancer cells by inducing apoptosis and blocking cell cycle progression.

The versatility of 3-Amino-2,4-dimethoxy-6-(trifluoromethyl)pyridine extends to its use as a ligand in metalloenzyme inhibitors. Metalloenzymes play crucial roles in various biological processes, and their inhibition can be therapeutically beneficial in treating diseases such as Alzheimer's and Parkinson's. Research has shown that compounds derived from 3-Amino-2,4-dimethoxy-6-(trifluoromethyl)pyridine can selectively bind to metalloenzymes, thereby modulating their activity and potentially providing new therapeutic avenues.

In addition to its therapeutic applications, 3-Amino-2,4-dimethoxy-6-(trifluoromethyl)pyridine has also been investigated for its use in chemical biology studies. The compound's unique structure makes it an excellent tool for probing biological systems and understanding molecular interactions. For instance, it has been used as a probe to study protein-protein interactions and enzyme kinetics, providing valuable insights into cellular processes.

The synthesis of 3-Amino-2,4-dimethoxy-6-(trifluoromethyl)pyridine has been optimized through various methods to ensure high yields and purity. Common synthetic routes involve multistep reactions starting from readily available precursors such as 2,4-dimethoxypyridine and trifluoromethylating agents. These methods have been refined to minimize side reactions and improve overall efficiency, making the compound more accessible for large-scale production.

In conclusion, 3-Amino-2,4-dimethoxy-6-(trifluoromethyl)pyridine (CAS No. 1214383-13-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for developing novel drugs targeting various diseases. Ongoing research continues to uncover new applications and optimize its use in both therapeutic and chemical biology contexts.